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Compound of Interest

Compound Name: tert-Butyl hydrogen carbonate

Cat. No.: B1608350 Get Quote

The term "tert-butyl hydrogen carbonate" can be ambiguous and may refer to two distinct

chemical compounds used in organic synthesis. This guide provides a clear differentiation of

their core physicochemical properties. The primary compounds of interest are the widely used

amine-protecting reagent, Di-tert-butyl dicarbonate, and the mono-ester, tert-butyl hydrogen
carbonate.

A summary of their key identifiers is presented below to aid researchers, scientists, and drug

development professionals in their work.

Compound Data Summary
For clarity and direct comparison, the Chemical Abstracts Service (CAS) number and molecular

weight for both potential interpretations of "tert-butyl hydrogen carbonate" are detailed in the

table below.
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Property Di-tert-butyl dicarbonate
tert-Butyl hydrogen
carbonate

Synonyms
Boc Anhydride, Boc₂O, Di-tert-

butyl pyrocarbonate[1][2]

Carbonic acid tert-butyl ester,

Mono-tert-butyl carbonate[3][4]

[5]

CAS Number 24424-99-5[1][2][6][7][8][9] 51300-90-4[3][4][5][10][11]

Molecular Formula C₁₀H₁₈O₅[1][2][7][8] C₅H₁₀O₃[3][4][5][10][11]

Molecular Weight 218.25 g/mol [1][6][8][9]
118.13 g/mol [3][10][11][12]

[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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